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kericembrenolide E kericembrenolide E
Brand Name: Vulcanchem
CAS No.: 104992-90-7
VCID: VC0218013
InChI: InChI=1S/C20H28O4/c1-12-6-5-7-13(2)10-17(22)19-15(4)20(23)24-18(19)11-14(3)9-16(21)8-12/h7-8,11,16-19,21-22H,4-6,9-10H2,1-3H3/b12-8-,13-7-,14-11-/t16-,17+,18+,19+/m1/s1
SMILES: CC1=CC(CC(=CC2C(C(CC(=CCC1)C)O)C(=C)C(=O)O2)C)O
Molecular Formula: C16H24N5NaO16P2
Molecular Weight: 332.4 g/mol

kericembrenolide E

CAS No.: 104992-90-7

Main Products

VCID: VC0218013

Molecular Formula: C16H24N5NaO16P2

Molecular Weight: 332.4 g/mol

kericembrenolide E - 104992-90-7

CAS No. 104992-90-7
Product Name kericembrenolide E
Molecular Formula C16H24N5NaO16P2
Molecular Weight 332.4 g/mol
IUPAC Name (3aS,4S,6Z,10Z,12S,14Z,15aS)-4,12-dihydroxy-6,10,14-trimethyl-3-methylidene-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-2-one
Standard InChI InChI=1S/C20H28O4/c1-12-6-5-7-13(2)10-17(22)19-15(4)20(23)24-18(19)11-14(3)9-16(21)8-12/h7-8,11,16-19,21-22H,4-6,9-10H2,1-3H3/b12-8-,13-7-,14-11-/t16-,17+,18+,19+/m1/s1
Standard InChIKey KKAPMISEUVNCQQ-WOPUYNPLSA-N
Isomeric SMILES C/C/1=C/[C@H](C/C(=C\[C@H]2[C@H]([C@H](C/C(=C\CC1)/C)O)C(=C)C(=O)O2)/C)O
SMILES CC1=CC(CC(=CC2C(C(CC(=CCC1)C)O)C(=C)C(=O)O2)C)O
Canonical SMILES CC1=CC(CC(=CC2C(C(CC(=CCC1)C)O)C(=C)C(=O)O2)C)O
Synonyms kericembrenolide E
PubChem Compound 6439013
Last Modified Nov 11 2021
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